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Compound of Interest

Compound Name: SB-649701
Cat. No.: B12380156
Get Quote
. J
Version: 1.0

For Research Use Only (RUO)

Introduction

SB-649701 is a potent and selective antagonist of the human C-C chemokine receptor 8
(CCR8). As a critical component of immunological research, particularly in studies related to
asthma and other inflammatory diseases, proper storage and handling of this compound are
paramount to ensure its stability, efficacy, and the safety of laboratory personnel. These
application notes provide detailed guidelines and protocols for the appropriate storage,
handling, and preparation of SB-649701 for experimental use.

Compound Information
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Parameter Value

N-(4-(3-(4-ethoxyphenyl)-4-oxo-3,4-

IUPAC Name dihydropyrido[2,3-d]pyrimidin-2-yl)phenyl)-N'-(3-
fluorophenyl)urea

Molecular Formula C28H21FNeOs

Molecular Weight 520.51 g/mol

Target Human CCRS8

Storage and Stability

Proper storage of SB-649701 is crucial to maintain its chemical integrity and biological activity.
The following storage conditions are recommended based on general best practices for similar
research compounds. However, it is imperative to consult the Certificate of Analysis (CofA)
provided by the supplier for specific storage recommendations and shelf-life information.

Table 1: Recommended Storage and Stability of SB-649701
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Storage - N
Form Storage Conditions Expected Stability
Temperature
Store in a tightly
) sealed, light-resistant At least 1 year (Refer
Solid Powder -20°C ) )
container. Keep in a to CofA)
dry environment.
Store in a tightly
4°C sealed, light-resistant Short-term (weeks to

container. Keep in a

dry environment.

months, refer to CofA)

Stock Solution (in

Aliquot into single-use

vials to avoid repeated

-20°C freeze-thaw cycles. Up to 6 months
DMSO) o _
Store in light-resistant
containers.
Aliquot into single-use
vials to avoid repeated
-80°C freeze-thaw cycles. Up to 1 year

Store in light-resistant

containers.

Note: The stability of the compound in solution is dependent on the solvent and storage

conditions. It is strongly advised to prepare fresh working solutions from the stock solution for

each experiment.

Handling and Safety Precautions

SB-649701 is a bioactive molecule and should be handled with care. Standard laboratory
safety protocols should be followed at all times.

o Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses, and chemical-
resistant gloves when handling the compound.
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» Engineering Controls: Handle the solid powder in a well-ventilated area or a chemical fume

hood to minimize inhalation.

» Hygiene: Avoid contact with skin and eyes. In case of accidental contact, wash the affected
area thoroughly with water. Do not eat, drink, or smoke in the laboratory.

» Disposal: Dispose of the compound and any contaminated materials in accordance with
local, state, and federal regulations for chemical waste.

Solubility

The solubility of SB-649701 may vary depending on the solvent and temperature. The following
table provides general solubility information. For precise quantitative data, refer to the
supplier's datasheet or perform solubility tests.

Table 2: Solubility Profile of SB-649701

Solvent Approximate Solubility Notes

A common solvent for
DMSO > 25 mg/mL preparing concentrated stock

solutions.

Not recommended for

Ethanol Sparingly soluble preparing high-concentration

stock solutions.

Not suitable as a primary

Water Insoluble
solvent.

Experimental Protocols
Preparation of Stock Solution (e.g., 10 mM in DMSO)
o Pre-weighing Preparation: Before opening, allow the vial of solid SB-649701 to equilibrate to

room temperature for at least 20 minutes to prevent condensation.

e Weighing: In a chemical fume hood, carefully weigh the desired amount of the compound
using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b12380156/docs?utm_src=pdf-body#application-notes-and-protocols-for-sb-649701
https://www.benchchem.com/product/b12380156/docs?utm_src=pdf-body#application-notes-and-protocols-for-sb-649701
https://www.benchchem.com/product/b12380156/docs?utm_src=pdf-body#application-notes-and-protocols-for-sb-649701
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380156?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

5.205 mg of SB-649701 (Molecular Weight = 520.51 g/mol ).

» Dissolution: Add the appropriate volume of high-purity, anhydrous DMSO to the solid
compound. For 1 mL of a 10 mM solution, add 1 mL of DMSO.

o Solubilization: Vortex or sonicate the solution gently until the compound is completely
dissolved. Visually inspect the solution to ensure there are no undissolved particles.

o Storage: Aliquot the stock solution into smaller, single-use, light-resistant vials. Store at
-20°C or -80°C.

Preparation of Working Solutions

Prepare working solutions by diluting the stock solution with the appropriate cell culture
medium or experimental buffer immediately before use.

Example: Preparation of a 10 uM working solution from a 10 mM stock solution.
o Calculate Dilution: A 1:1000 dilution is required (10,000 uM / 10 uM = 1000).

e Dilution: Add 1 pL of the 10 mM stock solution to 999 pL of the desired experimental buffer or
medium.

e Mixing: Mix thoroughly by gentle pipetting or vortexing.

e Use: Use the freshly prepared working solution immediately for your experiment. Do not
store diluted aqueous solutions for extended periods.

Visualizations

The following diagrams illustrate the experimental workflow for handling SB-649701 and a
simplified representation of its targeted signaling pathway.
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Compound Preparation Experimental Use

Aliquot and Store Stock | ) .
(20°C or -80°0) 24 Thaw Stock Aliquot Prepare Working Solution

Equilibrate to Room Temp Weigh Solid Compound

Start: Receive SB-649701

Click to download full resolution via product page

Caption: Workflow for Handling and Preparing SB-649701.
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Caption: Simplified CCR8 Signaling Pathway and SB-649701 Mechanism.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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